Cas no 77280-83-2 (Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI))

Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI) structure
77280-83-2 structure
Product Name:Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI)
CAS No:77280-83-2
MF:C12H16CuN6O4
MW:371.839242935181
CID:573528
Update Time:2024-01-30

Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Copper(1+),(L-histidinato-kN,kN3,kO)- (9CI)
    • copper histidine
    • (2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid,copper
    • Inchi: 1S/2C6H9N3O2.Cu/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
    • InChI Key: UUYDYUZBCIHUFZ-MDTVQASCSA-L
    • SMILES: [Cu+2].C([O-])(=O)[C@H](CC1N=CNC=1)N.C([O-])(=O)[C@H](CC1N=CNC=1)N

Computed Properties

  • Exact Mass: 216.991
  • Monoisotopic Mass: 216.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Boiling Point: 458.9°C at 760 mmHg
  • Flash Point: 231.3°C
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